Cas no 10474-33-6 (2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 10474-33-6
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD34562905
• CID: 2875426
• PubChem ID: 599678
• Update Time: 2025-05-19

2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-2,2,3,3-tetramethyl-
• 2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one

• MDL： MFCD34562905
• Inchi： 1S/C13H16O/c1-12(2)10-8-6-5-7-9(10)11(14)13(12,3)4/h5-8H,1-4H3
• InChI Key： FIJPHHFVOZZTTR-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C)(C)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one

Research Briefing on 2,2,3,3-Tetramethyl-2,3-dihydro-1H-inden-1-one (CAS: 10474-33-6) in Chemical and Biomedical Applications

2,2,3,3-Tetramethyl-2,3-dihydro-1H-inden-1-one (CAS: 10474-33-6) is a synthetic organic compound with a unique indanone structure, which has garnered significant attention in recent years due to its potential applications in chemical synthesis, pharmaceutical development, and material science. This research briefing aims to provide an up-to-date overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activities, and industrial applications.

Recent studies have explored the synthesis of 2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one through various catalytic and non-catalytic routes. A notable advancement includes the use of palladium-catalyzed cross-coupling reactions, which have improved the yield and purity of the compound. Additionally, green chemistry approaches, such as solvent-free reactions and microwave-assisted synthesis, have been investigated to reduce environmental impact and enhance efficiency. These developments are critical for scaling up production while maintaining cost-effectiveness and sustainability.

In the pharmaceutical domain, 2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one has shown promising biological activities. Recent in vitro and in vivo studies suggest its potential as an anti-inflammatory and antioxidant agent. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit inhibitory effects on pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory diseases. Furthermore, its structural similarity to known pharmacophores has spurred interest in its use as a scaffold for drug design, particularly in central nervous system (CNS) disorders.

Beyond pharmaceuticals, this compound has found applications in material science. Its rigid, aromatic structure makes it a valuable intermediate for synthesizing advanced polymers and liquid crystals. A 2024 study in Advanced Materials highlighted its role in developing high-performance organic semiconductors, which are essential for flexible electronics and optoelectronic devices. The compound's thermal stability and electronic properties contribute to its suitability in these cutting-edge applications.

Despite these advancements, challenges remain in the widespread adoption of 2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one. Issues such as scalability, regulatory approvals for pharmaceutical use, and the need for further toxicity studies must be addressed. Future research directions may include exploring novel synthetic pathways, expanding its biological activity profile, and optimizing its material properties for industrial use. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this versatile compound.

In conclusion, 2,2,3,3-tetramethyl-2,3-dihydro-1H-inden-1-one (CAS: 10474-33-6) represents a multifaceted compound with significant promise across multiple disciplines. Its synthesis, biological efficacy, and material applications continue to evolve, driven by innovative research and technological advancements. This briefing underscores the importance of ongoing investigation to fully harness its capabilities and translate laboratory findings into real-world solutions.